5-nitro-N,N-dipropyl-2-furamide

• IUPAC Name: 5-nitro-N,N-dipropylfuran-2-carboxamide
• InChI: InChI=1S/C11H16N2O4/c1-3-7-12(8-4-2)11(14)9-5-6-10(17-9)13(15)16/h5-6H,3-4,7-8H2,1-2H3
• InChI Key: SLOORKXUFLBPSL-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C1=CC=C(O1)[N+](=O)[O-]
• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol

Description

5-Nitro-N,N-dipropyl-2-furamide is a nitro-substituted furan derivative characterized by a carboxamide group at the 2-position of the furan ring, with two propyl groups attached to the nitrogen atom. Nitro-furan compounds are known for their diverse applications in medicinal chemistry and organic synthesis, though some derivatives are associated with carcinogenic activity .

Comparison with Similar Compounds

Substituted Nitro-Furamides

The following table compares key properties of 5-nitro-N,N-dipropyl-2-furamide with structurally related nitro-furamides:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties/Applications	References
5-Nitro-N,N-dipropyl-2-furamide	C₁₁H₁₇N₃O₃	239.27 g/mol	N,N-dipropyl	Hypothetical; inferred stability from analogs	—
5-Nitro-N-(3-methoxypropyl)-2-furamide	C₉H₁₂N₂O₅	228.20 g/mol	N-(3-methoxypropyl)	Stable in PBS; potential synthetic intermediate
(Z)-5-Nitro-N'-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide	C₁₃H₉N₅O₅	299.1 g/mol	Hydrazide-linked indole	Anticancer candidate; melting point 309–311°C; 82% yield

Key Observations:

• Substituent Effects : The N,N-dipropyl group in the target compound likely enhances lipophilicity compared to the smaller N-(3-methoxypropyl) group in the analog from . This could influence bioavailability and metabolic stability.
• This highlights the dual role of nitro groups: therapeutic activity in some contexts (e.g., antimicrobial, anticancer) and toxicity in others .

Halogenated Furamides

Bromo-substituted furamides provide a contrast in reactivity and applications:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties	References
5-Bromo-N-(2-isopropylphenyl)-2-furamide	C₁₄H₁₄BrNO₂	320.17 g/mol	Bromo, N-(2-isopropylphenyl)	Synthetic intermediate; computed properties suggest moderate polarity
5-Bromo-N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-furamide	C₁₃H₁₂Br₂N₂O₄	420.05 g/mol	Dual bromo, amide linkage	High molecular weight; potential polymer precursor

Key Observations:

• Applications : Brominated furamides are often used in material science, whereas nitro-furamides are more prevalent in pharmaceutical research .

Carcinogenic Nitro-Furan Derivatives

Nitro-furan compounds like FANFT (N-[4-(5-nitro-2-furyl)-2-thiazolyl]formamide) and formic acid 2-[4-(5-nitro-2-furyl)-2-thiazolyl]hydrazide (–7) induce bladder and gastric cancers in rodents. Key differences from 5-nitro-N,N-dipropyl-2-furamide include:

• Structural Features : FANFT contains a thiazolyl group, enhancing its electrophilicity and DNA-binding capacity, whereas the dipropyl carboxamide in the target compound may reduce such interactions .